Cas no 344774-05-6 (TRIISOBUTYLMETHYLPHOSPHONIUM TOSYLATE)

• Product Name: TRIISOBUTYLMETHYLPHOSPHONIUM TOSYLATE
• CAS No: 344774-05-6
• MF: C₂₀H₃₇O₃PS
• MW: 388.544746160507
• MDL: MFCD04117693
• CID: 302564
• PubChem ID: 16218739
• Update Time: 2025-08-03

TRIISOBUTYLMETHYLPHOSPHONIUM TOSYLATE Chemical and Physical Properties

Names and Identifiers

• TRIISOBUTYLMETHYLPHOSPHONIUM TOSYLATE
• 4-methylbenzenesulfonate,methyl-tris(2-methylpropyl)phosphanium
• 344774-05-6
• CHEMBL3188036
• SNXTZFCNWIVLKZ-UHFFFAOYSA-M
• SCHEMBL193325
• DTXCID3027875
• DTXSID3047899
• Tox21_200575
• Phosphonium, methyltris(2-methylpropyl)-, 4-methylbenzenesulfonate (1:1)
• NCGC00258129-01
• CAS-344774-05-6
• MFCD04117693
• Triisobutylmethylphosphonium tosylate, >95%
• 4-methylbenzenesulfonate;methyl-tris(2-methylpropyl)phosphanium
• TRI-I-BUTYL(METHYL)PHOSPHONIUMTOSYLATE
• Triisobutyl(methyl)phosphonium 4-methylbenzenesulfonate

• MDL： MFCD04117693
• Inchi： 1S/C13H30P.C7H8O3S/c1-11(2)8-14(7,9-12(3)4)10-13(5)6;1-6-2-4-7(5-3-6)11(8,9)10/h11-13H,8-10H2,1-7H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： SNXTZFCNWIVLKZ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[P+](C)(CC(C)C)(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 388.22031
• Monoisotopic Mass: 388.22010321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.075 g/mL at 20 °C(lit.)
• PSA: 57.2
• LogP: 6.58170
• Solubility: Not determined

TRIISOBUTYLMETHYLPHOSPHONIUM TOSYLATE Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：